Cas no 1211568-44-3 (4-[(methylsulfanyl)methyl]piperidine)

• Product Name: 4-[(methylsulfanyl)methyl]piperidine
• CAS No: 1211568-44-3
• MF: C₇H₁₅NS
• MW: 145.26570057869
• MDL: MFCD16076080
• CID: 5094255
• PubChem ID: 53211645
• Update Time: 2026-03-02

4-[(methylsulfanyl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(methylsulfanylmethyl)piperidine
• 4-[(methylsulfanyl)methyl]piperidine

• MDL： MFCD16076080
• Inchi： 1S/C7H15NS/c1-9-6-7-2-4-8-5-3-7/h7-8H,2-6H2,1H3
• InChI Key： HNEFTEGGNGLDEM-UHFFFAOYSA-N
• SMILES： N1CCC(CSC)CC1

Computed Properties

• Exact Mass: 181.069
• Monoisotopic Mass: 181.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-[(methylsulfanyl)methyl]piperidine

4-[(Methylsulfanyl)methyl]piperidine (CAS No. 1211568-44-3): A Comprehensive Overview

4-[(Methylsulfanyl)methyl]piperidine (CAS No. 1211568-44-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative, featuring a methylsulfanyl methyl substituent, exhibits unique chemical properties that make it valuable in various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug development and material science.

The molecular structure of 4-[(Methylsulfanyl)methyl]piperidine combines the cyclic amine framework of piperidine with a sulfur-containing functional group. This combination provides distinct reactivity patterns that are being explored in modern synthetic chemistry. Recent studies have highlighted its role as a building block for more complex molecules, particularly in the development of novel pharmaceutical agents.

One of the most frequently asked questions about CAS 1211568-44-3 concerns its solubility and stability characteristics. The compound demonstrates good solubility in common organic solvents, which enhances its utility in various chemical processes. Its stability under normal laboratory conditions makes it particularly attractive for synthetic applications where predictable behavior is essential.

In the context of current research trends, 4-[(Methylsulfanyl)methyl]piperidine has emerged as a compound of interest in the development of targeted therapies. The pharmaceutical industry is actively investigating piperidine derivatives for their potential in addressing various health conditions, and this particular variant offers unique advantages due to its methylsulfanyl moiety. Researchers are particularly interested in how this functional group might influence biological activity and pharmacokinetic properties.

The synthesis of 4-[(Methylsulfanyl)methyl]piperidine typically involves multi-step organic reactions that carefully introduce the sulfur-containing group to the piperidine core. Modern synthetic approaches emphasize efficiency and environmental considerations, reflecting the growing demand for sustainable chemistry practices. These methods are continuously being refined to improve yields and reduce byproducts.

From an analytical perspective, CAS 1211568-44-3 can be characterized using standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and identity, which are critical factors for research and industrial applications. The availability of reliable analytical data has contributed to the growing adoption of this compound in various chemical processes.

The commercial availability of 4-[(Methylsulfanyl)methyl]piperidine has increased in recent years, reflecting its rising importance in chemical research. Suppliers typically offer the compound in various purity grades to meet different application requirements. This accessibility has facilitated broader investigation into its potential uses across multiple scientific disciplines.

Safety considerations for handling 4-[(Methylsulfanyl)methyl]piperidine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal use conditions, proper ventilation and personal protective equipment are recommended when working with this chemical. Material safety data sheets provide detailed guidance for safe handling and storage procedures.

Looking toward future applications, researchers are exploring the potential of CAS 1211568-44-3 in materials science, particularly in the development of specialized polymers and coatings. The sulfur-containing group may impart unique properties to materials, such as enhanced durability or specific interaction capabilities. These investigations align with current trends in advanced material development.

The patent landscape surrounding 4-[(Methylsulfanyl)methyl]piperidine and related compounds has become increasingly active, with several applications filed in recent years. This intellectual property activity underscores the compound's commercial potential and the growing recognition of its value in various technological applications.

In educational settings, 4-[(Methylsulfanyl)methyl]piperidine serves as an excellent example for teaching advanced organic chemistry concepts. Its structure demonstrates important principles of heterocyclic chemistry and functional group interactions, making it a valuable case study for students pursuing degrees in chemical sciences.

Environmental considerations for CAS 1211568-44-3 are consistent with those for similar organic compounds. Current research includes investigations into its biodegradation pathways and environmental fate, reflecting the chemical industry's increasing focus on sustainable practices and green chemistry principles.

The global market for 4-[(Methylsulfanyl)methyl]piperidine has shown steady growth, driven by expanding applications in pharmaceutical research and specialty chemicals. Market analysts project continued demand increases as new uses for this versatile compound are discovered and developed.

Quality control standards for CAS 1211568-44-3 have become more stringent as its applications have grown more sophisticated. Manufacturers now employ rigorous testing protocols to ensure batch-to-batch consistency, meeting the exacting requirements of research and industrial users.

Collaborative research initiatives involving 4-[(Methylsulfanyl)methyl]piperidine have increased significantly, with academic institutions and pharmaceutical companies pooling resources to explore its full potential. These partnerships accelerate the discovery of new applications and optimize synthetic approaches.

The scientific literature contains numerous references to CAS 1211568-44-3, with publication rates increasing year over year. This growing body of research provides valuable insights into the compound's properties and potential applications, serving as a resource for scientists worldwide.

As analytical techniques continue to advance, researchers are gaining deeper understanding of 4-[(Methylsulfanyl)methyl]piperidine at the molecular level. These insights are driving innovation in how the compound is utilized and modified for specific applications across multiple scientific disciplines.

The versatility of CAS 1211568-44-3 ensures its continued relevance in chemical research and development. With each new discovery about its properties and applications, this compound solidifies its position as an important tool in modern chemistry and pharmaceutical science.